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Compound of Interest

Compound Name: 5,5'-Dehydrodivanillate

CAS No.: 2134-90-9

Cat. No.: B1216461 Get Quote

Executive Summary & Operational Classification
Immediate Action Required: 5,5'-Dehydrodivanillate (CAS: 2134-90-9 / 14992-62-2 for related

forms) is a polyphenolic dicarboxylic acid derivative. For disposal purposes, it must be

classified as Non-Halogenated Organic Chemical Waste.

Hazard Classification: Irritant (Skin/Eye/Respiratory).[1][2]

Waste Stream: Organic Solids (if pure) or Non-Halogenated Organic Solvents (if in solution).

Prohibited: Do NOT discharge into municipal sewer systems or trash.

Destruction Method: High-temperature incineration at a licensed facility.

Chemical Profile & Waste Characterization
Effective disposal requires understanding the physicochemical properties that dictate solubility

and reactivity during waste consolidation.
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Property Data Operational Implication

Chemical Structure Biphenyl dimer of vanillic acid
Stable aromatic backbone;

resistant to mild oxidation.

Functional Groups
Phenolic -OH, Carboxylic -

COOH

Weakly acidic. Soluble in basic

aqueous solutions (forming

salts).

Physical State Solid (Powder/Crystalline)

Generates dust; requires

respiratory protection during

transfer.

Solubility
Low in water; High in DMSO,

Ethanol, alkaline pH

Do not use water for spill

cleanup unless pH is adjusted

>8.

Stability Stable under normal conditions

Can be stored in standard

waste drums without

polymerization risk.

Waste Segregation & Disposal Protocols
Solid Waste (Pure Substance)
Scenario: Expired reagent, excess synthesis product, or contaminated solids (weigh boats,

gloves).

Containment: Collect solid waste in a wide-mouth HDPE (High-Density Polyethylene) jar.

Labeling: Affix a hazardous waste label with the following constituents:

Chemical Name: 5,5'-Dehydrodivanillic acid (or Dehydrodivanillate).[2][3]

Hazard Check: Irritant.[1][4][5]

Segregation: Keep separate from strong oxidizers (e.g., nitrates, perchlorates) to prevent

exothermic reactions.

Liquid Waste (Solutions & Mother Liquors)
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Scenario: HPLC effluent, reaction mixtures, or cleaning solvents.

Organic Solvent Solutions (e.g., in Ethanol, DMSO):

Consolidate into the Non-Halogenated Organic Solvent stream.

Ensure the container is rated for the solvent (e.g., solvent safety cans or glass bottles with

PTFE-lined caps).

Aqueous Solutions (Buffered/Alkaline):

If the compound is dissolved in a basic aqueous buffer, check local EHS regulations.

Preferred: Adjust pH to neutral (pH 6-8) and dispose of as Aqueous Chemical Waste (often

requires incineration due to phenolic content).

Precipitation Option: Acidify the solution (pH < 3) to precipitate the 5,5'-dehydrodivanillic

acid. Filter the solid (dispose as Solid Waste) and neutralize the filtrate. This reduces the

volume of hazardous liquid waste.

Decision Logic for Disposal
The following workflow illustrates the decision-making process for segregating 5,5'-
Dehydrodivanillate waste.
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Figure 1: Waste segregation decision tree for 5,5'-Dehydrodivanillate ensuring compliance

with standard chemical hygiene plans.

Emergency Contingencies: Spill Management
Core Principle: Containment followed by wet-method cleanup to prevent dust inhalation.[6]

Dry Spill (Powder)
PPE Upgrade: Wear N95 respirator or P100 mask, nitrile gloves, and safety goggles.

Suppression: Do not sweep dry.[6] Cover the spill with damp paper towels or an oil-

impregnated sweeping compound to suppress dust generation.

Collection: Scoop the damp material into a sealable plastic bag or wide-mouth jar.

Surface Decontamination: Wipe the area with a dilute alkaline solution (e.g., 1% Sodium

Bicarbonate) to solubilize residues, followed by a water rinse.

Liquid Spill
Absorb: Use vermiculite, sand, or commercial non-combustible absorbent pads.

Neutralize: If the solution is highly acidic or basic, neutralize cautiously before final collection.

Disposal: Place all absorbent materials into the Solid Hazardous Waste stream.

Regulatory & Compliance Context
While specific regulations vary by jurisdiction, 5,5'-Dehydrodivanillate falls under general

"Organic Chemical" regulations.

US (RCRA): Not specifically P- or U-listed. However, it must be characterized. If dissolved in

a flammable solvent (Flash point < 60°C), it carries the D001 (Ignitable) code. If toxic

solvents (e.g., Chloroform) are used, it carries D022.

EU (REACH): Handle as a substance of "Warning" severity (H315, H319).[2] Waste code 16

05 08 (discarded organic chemicals consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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